Cas no 1261847-11-3 (7-Cyano-3-hydroxyquinoline)

• Product Name: 7-Cyano-3-hydroxyquinoline
• CAS No: 1261847-11-3
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4822349
• Update Time: 2025-10-05

7-Cyano-3-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Cyano-3-hydroxyquinoline

• Inchi： 1S/C10H6N2O/c11-5-7-1-2-8-4-9(13)6-12-10(8)3-7/h1-4,6,13H
• InChI Key： HBRJGVIARJWBMM-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=C(C#N)C=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 7-Cyano-3-hydroxyquinoline

Recent Advances in the Study of 7-Cyano-3-hydroxyquinoline (CAS: 1261847-11-3)

7-Cyano-3-hydroxyquinoline (CAS: 1261847-11-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing new insights into its role as a promising scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 7-Cyano-3-hydroxyquinoline derivatives and their inhibitory effects on specific kinase targets. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to evaluate its biological activity. The results demonstrated potent inhibition of several cancer-related kinases, suggesting its potential as a lead compound for oncology therapeutics.

Further investigations into the mechanism of action revealed that 7-Cyano-3-hydroxyquinoline interacts with the ATP-binding site of target kinases, disrupting their catalytic activity. Molecular docking studies supported these findings, highlighting the compound's ability to form stable hydrogen bonds and hydrophobic interactions with key residues in the kinase domain. This structural insight provides a foundation for the rational design of more potent and selective derivatives.

In addition to its kinase inhibitory properties, 7-Cyano-3-hydroxyquinoline has shown promise in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The compound's ability to penetrate bacterial membranes and interfere with essential metabolic pathways underscores its potential as a novel antibiotic candidate.

The pharmacokinetic profile of 7-Cyano-3-hydroxyquinoline has also been a subject of investigation. Preclinical studies in animal models indicated favorable absorption and distribution properties, with moderate plasma protein binding and acceptable metabolic stability. These findings suggest that the compound could be further developed for oral administration, although additional optimization may be required to enhance its bioavailability.

Despite these promising results, challenges remain in the development of 7-Cyano-3-hydroxyquinoline-based therapeutics. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatile scaffold and demonstrated biological activities make it a valuable candidate for continued research in drug discovery and development.

In conclusion, recent studies on 7-Cyano-3-hydroxyquinoline (CAS: 1261847-11-3) have highlighted its potential as a multifunctional compound with applications in oncology, antimicrobial therapy, and beyond. Further research is warranted to explore its full therapeutic potential and address existing challenges in its development.